Cas no 873093-57-3 (Cyclopropanenonanoic acid, 2-heptyl-)

Cyclopropanenonanoic acid, 2-heptyl- structure
873093-57-3 structure
Product Name:Cyclopropanenonanoic acid, 2-heptyl-
CAS No:873093-57-3
MF:C19H36O2
MW:296.487946510315
CID:1874562
PubChem ID:71413147
Update Time:2025-04-21

Cyclopropanenonanoic acid, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanenonanoic acid, 2-heptyl-
    • 9-(2-heptylcyclopropyl)nonanoic acid
    • 873093-57-3
    • DTXSID10832677
    • Inchi: 1S/C19H36O2/c1-2-3-4-7-10-13-17-16-18(17)14-11-8-5-6-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)
    • InChI Key: PGAPGFUBUHRBSA-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCC1CC1CCCCCCC)=O

Computed Properties

  • Exact Mass: 296.271530387Da
  • Monoisotopic Mass: 296.271530387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 37.3Ų
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